Cas no 15088-73-0 (Disulfide, bis(4-methoxybenzoyl))

• Product Name: Disulfide, bis(4-methoxybenzoyl)
• CAS No: 15088-73-0
• MF: C₁₆H₁₄O₄S₂
• MW: 334.409962177277
• CID: 1326815
• PubChem ID: 458289
• Update Time: 2025-05-21

Disulfide, bis(4-methoxybenzoyl) Chemical and Physical Properties

Names and Identifiers

• Disulfide, bis(4-methoxybenzoyl)
• S-(4-methoxybenzoyl)sulfanyl 4-methoxybenzenecarbothioate
• (4-METHOXYBENZOYLDISULFANYL)(4-METHOXYPHENYL)METHANONE
• Z57965441
• SCHEMBL5342151
• DTXSID80332497
• C16H14O4S2
• 4-Methoxybenzoic dithioperoxyanhydride
• bis(4-methoxybenzoyl)disulfide
• EN300-26574076
• Bis(p-methoxybenzoyl)disulfide
• 15088-73-0

• Inchi： 1S/C16H14O4S2/c1-19-13-7-3-11(4-8-13)15(17)21-22-16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3
• InChI Key： GUFGNMICNIJBSE-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(=CC=1)OC)=O)SC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 334.03342
• Monoisotopic Mass: 334.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Disulfide, bis(4-methoxybenzoyl)

Bis(4-Methoxybenzoyl) Disulfide: A Comprehensive Overview

Bis(4-methoxybenzoyl) disulfide, also known by its CAS number 15088-73-0, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of two 4-methoxybenzoyl groups connected via a disulfide (-S-S-) linkage, making it a versatile building block for advanced materials and chemical intermediates.

The synthesis of bis(4-methoxybenzoyl) disulfide typically involves the reaction of 4-methoxybenzoic acid with sulfur-based reagents under controlled conditions. This process has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale applications. The compound's structure is notable for its aromatic rings, which contribute to its stability and reactivity in various chemical environments.

Recent advancements in the study of bis(4-methoxybenzoyl) disulfide have highlighted its potential in the development of advanced polymers and coatings. Researchers have explored its use as a crosslinking agent in polymer systems, where the disulfide group plays a critical role in forming robust networks. These networks exhibit excellent mechanical properties and thermal stability, making them ideal for high-performance applications such as aerospace components and electronic devices.

In addition to its role in polymer chemistry, bis(4-methoxybenzoyl) disulfide has shown promise in drug delivery systems. The compound's ability to form stable yet responsive linkages has led to its investigation as a carrier for controlled-release medications. Recent studies have demonstrated that formulations incorporating this compound can provide sustained drug release over extended periods, enhancing therapeutic efficacy while reducing side effects.

The physical properties of bis(4-methoxybenzoyl) disulfide are also worth noting. It exists as a crystalline solid with a melting point of approximately 125°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to a wide range of chemical reactions. These properties contribute to its versatility in both laboratory and industrial settings.

The application of bis(4-methoxybenzoyl) disulfide extends beyond traditional chemical synthesis. It has been employed as a precursor in the synthesis of bioactive compounds, where its reactivity facilitates the formation of complex molecular architectures. Recent breakthroughs in this area have led to the creation of novel pharmaceutical agents with enhanced bioavailability and selectivity.

In terms of environmental impact, studies have shown that bis(4-methoxybenzoyl) disulfide exhibits low toxicity and biodegradability under controlled conditions. This makes it a preferable choice for eco-friendly chemical processes compared to traditional alternatives that may pose environmental risks.

The continued exploration of bis(4-methoxybenzoyl) disulfide's properties is expected to unlock new applications across diverse industries. As research progresses, this compound is likely to play an increasingly important role in advancing materials science, pharmaceuticals, and sustainable chemistry practices.